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Compound of Interest

Compound Name: (+)-SHIN1

Cat. No.: B10818792 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for (+)-
SHIN1, a potent inhibitor of human serine hydroxymethyltransferase 1 and 2 (SHMT1/2).

Adherence to these protocols is crucial for ensuring laboratory safety, protecting the

environment, and maintaining regulatory compliance. This information is intended for

researchers, scientists, and drug development professionals.

Core Safety and Hazard Information
Before handling or disposing of (+)-SHIN1, it is imperative to be familiar with its hazard profile.

The Safety Data Sheet (SDS) for SHIN1 indicates the following classifications[1]:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.

Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.

Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting

effects.

Key Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10818792?utm_src=pdf-interest
https://www.benchchem.com/product/b10818792?utm_src=pdf-body
https://www.benchchem.com/product/b10818792?utm_src=pdf-body
https://www.benchchem.com/product/b10818792?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC34587.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P391: Collect spillage.

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Hazard Statement GHS Code Description

Harmful if swallowed. H302
Ingestion may cause adverse

health effects.

Very toxic to aquatic life with

long lasting effects.
H410

Poses a significant, long-term

risk to aquatic ecosystems.

Personal Protective Equipment (PPE)
When handling (+)-SHIN1 in any form (solid powder, stock solutions, or waste), appropriate

personal protective equipment must be worn. This includes, but is not limited to:

Safety Goggles: To protect eyes from splashes.

Lab Coat: To protect skin and clothing.

Chemically Resistant Gloves: Nitrile or other appropriate gloves to prevent skin contact.

Logical Framework for (+)-SHIN1 Disposal
The following diagram illustrates the decision-making process and key considerations for the

safe disposal of (+)-SHIN1 and associated materials.
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Disposal Decision Pathway for (+)-SHIN1

Action Steps

Identify Waste Type

Solid (+)-SHIN1 PowderLiquid Waste (Solutions) Contaminated LabwareEmpty (+)-SHIN1 Container

Treat as Hazardous Chemical Waste

Collect in Designated, Labeled,
Leak-Proof Liquid Waste Container

Collect in Designated, Labeled,
Solid Waste Container

Triple Rinse with Solvent

Contact Institutional EHS for Pickup

Collect Rinsate as Hazardous Liquid Waste Deface Label

Dispose of Container as
Non-Hazardous Waste

Click to download full resolution via product page

Caption: Logical workflow for the proper segregation and disposal of different forms of (+)-
SHIN1 waste.

Step-by-Step Disposal Protocols
The disposal of (+)-SHIN1 and materials contaminated with it must be handled as hazardous

chemical waste.[2][3] Do not dispose of (+)-SHIN1 down the drain or in regular trash.
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This protocol applies to expired or unwanted solid (+)-SHIN1 powder and disposable solid

materials contaminated with the compound (e.g., pipette tips, gloves, weigh boats,

contaminated paper towels).

Waste Collection:

Place all solid waste contaminated with (+)-SHIN1 into a designated hazardous waste

container that is clearly labeled.[2]

The container should be durable, sealable, and made of a material compatible with the

chemical.

Labeling:

Label the container clearly with "Hazardous Waste," the full chemical name "(+)-SHIN1,"

and any other information required by your institution's Environmental Health and Safety

(EHS) department.

Storage:

Store the sealed waste container in a designated, secure area away from general

laboratory traffic.

Ensure the storage area is well-ventilated.

Disposal Request:

Once the container is full, or according to your institution's guidelines, arrange for pickup

by your EHS department.

This protocol applies to stock solutions, working solutions, and any liquid rinsate containing (+)-
SHIN1.

Waste Collection:

Collect all liquid waste containing (+)-SHIN1 in a designated, leak-proof hazardous waste

container. The container must be compatible with the solvent used (e.g., DMSO, ethanol).
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Never mix incompatible waste streams. It is best practice to have a dedicated waste

container for this type of chemical waste.

Labeling:

Clearly label the liquid waste container with "Hazardous Waste," the full chemical name "

(+)-SHIN1," the solvent(s), and the estimated concentration.

Storage:

Keep the container securely capped at all times, except when adding waste.

Store the container in a designated, well-ventilated secondary containment bin.

Disposal Request:

Follow your institution's procedures to request a chemical waste pickup from your EHS

department.

A chemical container is generally considered "empty" if all contents have been removed by

normal means and no more than a minimal residue remains.

Rinsing:

Triple rinse the empty container with a suitable solvent (e.g., the solvent used for making

stock solutions).

Crucially, the first rinse of the container must be collected and disposed of as hazardous

liquid waste as described in Protocol 2. Subsequent rinses should also be collected as

hazardous waste.

Container Disposal:

After thorough rinsing, deface or completely remove the original label from the container.

Dispose of the rinsed, unlabeled container according to your institution's guidelines for

non-hazardous laboratory glassware or plastic.
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Experimental Workflow for Disposal
The following diagram outlines the procedural steps for the safe disposal of (+)-SHIN1 waste

from a typical laboratory experiment.

Start of Disposal Process

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste Types

Solid Waste
(e.g., tips, tubes)

Liquid Waste
(e.g., solutions, rinsate)

Place in Labeled
'Hazardous Solid Waste' Container

Place in Labeled
'Hazardous Liquid Waste' Container

Store Waste Containers
in Designated Secure Area

Request Waste Pickup from
Institutional EHS Department

End of Disposal Process
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Caption: Step-by-step workflow for the collection and disposal of (+)-SHIN1 waste.

Emergency Procedures
Spills: In the event of a spill, wear appropriate PPE, contain the spill with absorbent material,

and clean the area. Collect all cleanup materials as hazardous waste.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.

By following these procedures, you can ensure the safe and compliant disposal of (+)-SHIN1,

minimizing risks to personnel and the environment. Always consult your institution's specific

EHS guidelines, as they may have additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10818792?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10818792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

